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Abstract
CJC-1295 is a synthetic analogue of growth hormone-releasing hormone (GHRH) that has

been modified to extend its half-life and enhance its stability.[1] Proper preparation and storage

of a stable stock solution are critical for obtaining reliable and reproducible results in research

and drug development settings. These application notes provide detailed protocols for the

reconstitution, handling, and storage of CJC-1295. Additionally, methods for assessing the

purity and stability of the reconstituted solution are described. The underlying mechanism of

action and signaling pathways of CJC-1295 are also reviewed to provide a comprehensive

understanding of its biological context.

Chemical and Physical Properties
CJC-1295 is a tetra-substituted peptide analogue of the first 29 amino acids of GHRH.[2] It is

typically supplied as a lyophilized white powder and is soluble in polar solvents such as water.

[3] The key physicochemical properties of CJC-1295 (without Drug Affinity Complex - DAC) are

summarized in Table 1.
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Property Value Reference

Molecular Formula C₁₅₂H₂₅₂N₄₄O₄₂ [1][4]

Molecular Weight ~3367.9 g/mol [1]

Appearance
White to off-white lyophilized

powder
[3]

Solubility Soluble in water [3]

Storage (Lyophilized) -20°C for long-term storage [3][5]

Purity (Typical) ≥98% by HPLC [6]

Table 1: Physicochemical Properties of CJC-1295 (without DAC).

Reconstitution Protocol for a Stable Stock Solution
To ensure the stability and sterility of the CJC-1295 stock solution, it is imperative to follow

aseptic techniques throughout the reconstitution process. The recommended solvent for

reconstitution is bacteriostatic water for injection (BWFI), which contains 0.9% benzyl alcohol

as a preservative to inhibit microbial growth.[5]

Materials
Vial of lyophilized CJC-1295

Vial of Bacteriostatic Water for Injection (BWFI)

Sterile syringes (e.g., 1 mL or 3 mL) and needles

Alcohol prep pads

Sterile, low-protein binding microcentrifuge tubes for aliquoting

Procedure
Equilibration: Allow the vials of lyophilized CJC-1295 and BWFI to reach room temperature

before reconstitution. This helps to prevent condensation from forming inside the vials.
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Sterilization: Wipe the rubber stoppers of both vials with an alcohol prep pad and allow them

to air dry.

Solvent Aspiration: Using a sterile syringe, draw up the desired volume of BWFI. A common

reconstitution concentration is 1 mg/mL to 5 mg/mL. For a 5 mg vial of CJC-1295, slowly

inject 1 mL of BWFI to yield a final concentration of 5 mg/mL.

Reconstitution: Slowly inject the BWFI into the vial of lyophilized CJC-1295, directing the

stream of liquid against the side of the vial to avoid foaming.

Dissolution: Gently swirl the vial until the lyophilized powder is completely dissolved. Do not

shake or vortex the vial, as this can cause aggregation and degradation of the peptide.[7]

Aliquoting: For long-term storage and to minimize freeze-thaw cycles, it is recommended to

aliquot the reconstituted stock solution into sterile, low-protein binding microcentrifuge tubes.

Storage: Store the reconstituted stock solution at 2-8°C for short-term use (up to 4 weeks) or

at -20°C for long-term storage.[8]
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Stability of CJC-1295 Stock Solutions
The stability of reconstituted CJC-1295 is influenced by several factors, including temperature,

pH, and exposure to light and air.
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Temperature Stability
Lyophilized CJC-1295 is stable for years when stored at -20°C.[8] Once reconstituted, the

stock solution is significantly less stable. For short-term storage, 2-8°C is recommended, which

can preserve the integrity of the peptide for up to four weeks.[8] Freezing the reconstituted

solution at -20°C is suitable for long-term storage; however, repeated freeze-thaw cycles

should be avoided as they can lead to peptide degradation.

pH Stability
Peptides are susceptible to degradation at non-optimal pH values. While specific quantitative

stability data for CJC-1295 across a range of pH values is not readily available in the public

domain, general principles of peptide chemistry suggest that a pH range of 5-7 is likely to

provide the best stability. Acidic or alkaline conditions can lead to hydrolysis of peptide bonds

and other chemical modifications. Bacteriostatic water for injection typically has a pH between

4.5 and 7.0.

Degradation Pathways
The primary degradation pathways for peptides in solution include:

Hydrolysis: Cleavage of peptide bonds, often accelerated by acidic or basic conditions.

Oxidation: Particularly of methionine and cysteine residues if present.

Deamidation: Of asparagine and glutamine residues.

Aggregation: Formation of non-covalent oligomers, which can lead to precipitation and loss

of bioactivity.
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Experimental Protocol: Purity Assessment by RP-
HPLC
To ensure the quality of the CJC-1295 stock solution, its purity should be assessed using a

stability-indicating Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC)

method. This method can separate the intact peptide from potential degradation products.

Materials and Equipment
RP-HPLC system with a UV detector

C18 column (e.g., 4.6 x 250 mm, 5 µm particle size)

Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water

Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile

CJC-1295 stock solution

HPLC-grade water and acetonitrile

Chromatographic Conditions
Parameter Condition

Column C18, 4.6 x 250 mm, 5 µm

Mobile Phase A 0.1% TFA in Water

Mobile Phase B 0.1% TFA in Acetonitrile

Flow Rate 1.0 mL/min

Detection UV at 220 nm

Injection Volume 20 µL

Column Temperature 30°C

Gradient 10-70% B over 25 minutes
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Table 2: Example RP-HPLC Conditions for CJC-1295 Purity Analysis.

Procedure
Sample Preparation: Dilute the CJC-1295 stock solution to a final concentration of

approximately 0.1 mg/mL with Mobile Phase A.

Injection: Inject the prepared sample onto the equilibrated HPLC system.

Data Analysis: Integrate the peak areas of the chromatogram. The purity of CJC-1295 is

calculated as the percentage of the main peak area relative to the total peak area.

Mechanism of Action and Signaling Pathway
CJC-1295 is a GHRH analogue that acts by binding to the GHRH receptor (GHRH-R) on the

somatotroph cells of the anterior pituitary gland.[9] This binding initiates a signaling cascade

that leads to the synthesis and pulsatile release of growth hormone (GH).[10]

The primary signaling pathway activated by the GHRH-R is the adenylyl cyclase pathway.

Upon ligand binding, the G protein-coupled receptor activates Gs alpha subunit, which in turn

stimulates adenylyl cyclase to produce cyclic AMP (cAMP).[9] Elevated cAMP levels activate

Protein Kinase A (PKA), which then phosphorylates downstream targets, including transcription

factors that regulate the expression of the GH gene.
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Conclusion
The preparation of a stable and pure stock solution of CJC-1295 is fundamental for its effective

use in research and development. Adherence to the detailed protocols for reconstitution,

storage, and handling outlined in these application notes will help to ensure the integrity of the

peptide and the reliability of experimental outcomes. Regular purity assessment by RP-HPLC is

recommended to monitor the stability of the stock solution over time. A thorough understanding

of the mechanism of action of CJC-1295 provides the necessary context for its application in

studying growth hormone regulation and related physiological processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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